Cas no 1425932-59-7 (1H-Indazole-4-carbonitrile, 6-chloro-)

• Product Name: 1H-Indazole-4-carbonitrile, 6-chloro-
• CAS No: 1425932-59-7
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 4699608
• Update Time: 2023-08-15

1H-Indazole-4-carbonitrile, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-4-carbonitrile, 6-chloro-
• GMOFODDWHSNVDE-UHFFFAOYSA-N
• 6-chloro-1H-indazole-4-carbonitrile

• Inchi： 1S/C8H4ClN3/c9-6-1-5(3-10)7-4-11-12-8(7)2-6/h1-2,4H,(H,11,12)
• InChI Key： GMOFODDWHSNVDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C2C=NNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 52.5